Cas no 1034142-33-0 (dimethyl-{2-[3-(1,3,5-trimethyl-1H-pyrazol-4-yl)-phenyl]-ethyl}-amine)

• Product name: dimethyl-{2-[3-(1,3,5-trimethyl-1H-pyrazol-4-yl)-phenyl]-ethyl}-amine
• CAS No: 1034142-33-0
• MF: C₁₆H₂₃N₃
• MW: 257.373923540115
• CID: 6624201
• PubChem ID: 24825775

dimethyl-{2-[3-(1,3,5-trimethyl-1H-pyrazol-4-yl)-phenyl]-ethyl}-amine Chemical and Physical Properties

Names and Identifiers

• dimethyl-{2-[3-(1,3,5-trimethyl-1H-pyrazol-4-yl)-phenyl]-ethyl}-amine
• N,N-dimethyl-2-(3-(1,3,5-trimethyl-1H-pyrazol-4-yl)phenyl)ethanamine
• E 55888
• E55888
• E-55888
• AKOS040748297
• N,N-Dimethyl-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)benzeneethanamine
• N,N-dimethyl-2-[3-(1,3,5-trimethylpyrazol-4-yl)phenyl]ethanamine
• N,?N-?dimethyl-?3-?(1,?3,?5-?trimethyl-?1H-?pyrazol-?4-?yl)?phenethylamine
• dimethyl-{2-[3-(1,3,5-trimethyl-1h-pyrazol-4-yl)-phenyl]ethyl}-amine
• DTXSID901029789
• 1034142-33-0
• Q27077141
• Benzeneethanamine, N,N-dimethyl-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)-
• 4KQ7F7PL4L
• CHEMBL4205349
• GTPL3929
• N,N-dimethyl-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)phenethylamine
• MFUWRMRKXKCSPL-UHFFFAOYSA-N
• SCHEMBL3337502
• N,N-Dimethyl[2-[3-(1,3,5-trimethyl-1H-pyrazol-4-yl)phenyl]ethyl]amine
• BDBM50458526

• Inchi： 1S/C16H23N3/c1-12-16(13(2)19(5)17-12)15-8-6-7-14(11-15)9-10-18(3)4/h6-8,11H,9-10H2,1-5H3
• InChI Key： MFUWRMRKXKCSPL-UHFFFAOYSA-N
• SMILES： N(C)(C)CCC1=CC=CC(C2=C(C)N(C)N=C2C)=C1

Computed Properties

• Exact Mass: 257.189197746g/mol
• Monoisotopic Mass: 257.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.1Ų